Cas no 1804502-94-0 (Methyl 7-acetylbenzo[d]oxazole-2-carboxylate)

• Product Name: Methyl 7-acetylbenzo[d]oxazole-2-carboxylate
• CAS No: 1804502-94-0
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4818441
• Update Time: 2025-07-02

Methyl 7-acetylbenzo[d]oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-acetylbenzo[d]oxazole-2-carboxylate
• methyl 7-acetyl-1,3-benzoxazole-2-carboxylate

• Inchi： 1S/C11H9NO4/c1-6(13)7-4-3-5-8-9(7)16-10(12-8)11(14)15-2/h3-5H,1-2H3
• InChI Key： WRIRRKRIRYIHKZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=NC2=CC=CC(C(C)=O)=C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.6
• Topological Polar Surface Area: 69.4

Additional information on Methyl 7-acetylbenzo[d]oxazole-2-carboxylate

Methyl 7-acetylbenzo[d]oxazole-2-carboxylate (CAS No. 1804502-94-0): A Comprehensive Overview

Methyl 7-acetylbenzo[d]oxazole-2-carboxylate (CAS No. 1804502-94-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise in various biochemical applications, particularly in the development of novel therapeutic agents. The benzo[d]oxazole core scaffold, combined with the acetyl and carboxylate functional groups, imparts unique chemical properties that make it a valuable candidate for further investigation.

The molecular structure of Methyl 7-acetylbenzo[d]oxazole-2-carboxylate consists of a benzo[d]oxazole ring system substituted with an acetyl group at the 7-position and a carboxylate moiety at the 2-position. This arrangement contributes to its reactivity and potential biological activity. The benzo[d]oxazole moiety is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The presence of the acetyl group enhances the compound's solubility and metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on developing new derivatives of benzo[d]oxazole-based compounds due to their demonstrated efficacy in various disease models. Studies have highlighted the potential of these derivatives as inhibitors of key enzymes involved in cancer progression, such as kinases and proteases. For instance, modifications to the benzo[d]oxazole ring have led to the discovery of compounds with potent antitumor activity by interfering with critical signaling pathways.

The carboxylate group in Methyl 7-acetylbenzo[d]oxazole-2-carboxylate not only influences its physicochemical properties but also provides a site for further functionalization. This allows for the synthesis of more complex derivatives with tailored biological activities. Researchers have explored various strategies to modify this compound, including introducing different substituents at the 5- and 6-positions of the benzo[d]oxazole ring. Such modifications have yielded promising candidates for treating neurological disorders, infectious diseases, and metabolic conditions.

One of the most compelling aspects of Methyl 7-acetylbenzo[d]oxazole-2-carboxylate is its potential role in modulating enzyme activity. The acetyl group can participate in hydrogen bonding interactions with target proteins, enhancing binding affinity. Additionally, the carboxylate group can engage in salt bridge formations, further stabilizing enzyme-inhibitor complexes. These interactions are crucial for designing high-affinity inhibitors that can effectively block pathological processes.

The synthesis of Methyl 7-acetylbenzo[d]oxazole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and functional properties of Methyl 7-acetylbenzo[d]oxazole-2-carboxylate. Molecular modeling studies have provided insights into how different substituents affect binding affinity and metabolic stability. These simulations have guided experimental efforts by predicting optimal modifications before they are synthesized in the lab.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an inhibitor of enzymes implicated in cancer cell proliferation and survival. The compound's ability to disrupt key signaling pathways has made it a subject of interest for developing targeted therapies against resistant tumor types.

In conclusion, Methyl 7-acetylbenzo[d]oxazole-2-carboxylate (CAS No. 1804502-94-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a promising candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, underscoring its importance in addressing complex medical challenges.